BENGHE Foundational & Exploratory

Check Availability & Pricing

Tetrabutylammonium Dibromoiodide: A Review
of Its Properties and Potential Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Tetrabutylammonium
Compound Name:
Dibromoiodide

Cat. No.: B108187

For Researchers, Scientists, and Drug Development Professionals

Tetrabutylammonium dibromoiodide (TBADI) is a quaternary ammonium polyhalide salt.
While its specific applications are not as extensively documented as those of its simpler halide
counterparts, such as tetrabutylammonium bromide (TBAB) and tetrabutylammonium iodide
(TBAI), its unique structure suggests potential as a specialized reagent in organic synthesis
and materials science. This technical guide provides a comprehensive overview of the
available information on TBADI, including its physicochemical properties, and outlines a
plausible synthetic route based on established methods for preparing similar polyhalogenated
compounds.

Physicochemical Properties

A summary of the known physicochemical properties of Tetrabutylammonium Dibromoiodide
is presented in Table 1. This data is crucial for its handling, storage, and application in
experimental settings.
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Property Value Reference
CAS Number 15802-00-3 [11[2]
Molecular Formula CieHzeBr2IN [1]12]
Molecular Weight 529.18 g/mol [11[2]
Appearance Not specified

Melting Point Not specified

Solubility Not specified

Table 1: Physicochemical Properties of Tetrabutylammonium Dibromoiodide

Synthesis of Tetrabutylammonium Dibromoiodide

A detailed experimental protocol for the synthesis of Tetrabutylammonium dibromoiodide is
not explicitly available in the reviewed literature. However, a standard method for the
preparation of quaternary ammonium polyhalides involves the direct reaction of a quaternary
ammonium halide with a halogen. Based on this, a prospective synthesis of TBADI would
involve the reaction of Tetrabutylammonium iodide (TBAI) with bromine (Brz).

Proposed Experimental Protocol:

o Dissolution: Dissolve a known molar amount of Tetrabutylammonium iodide in a suitable inert
solvent, such as dichloromethane or chloroform.

« Addition of Bromine: To the stirred solution, add an equimolar amount of bromine dropwise at
a controlled temperature, likely at 0 °C or room temperature to manage any exothermic
reaction.

» Reaction: Allow the reaction mixture to stir for a specified period until the reaction is
complete. The progress of the reaction can be monitored by techniques such as thin-layer
chromatography (TLC).

« |solation and Purification: The product, Tetrabutylammonium dibromoiodide, may
precipitate out of the solution or can be isolated by removal of the solvent under reduced
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pressure. The crude product can then be purified by recrystallization from an appropriate
solvent system.

The proposed synthetic pathway is illustrated in the diagram below.

Proposed Synthesis of Tetrabutylammonium Dibromoiodide

Tetrabutylammonium lodide Bromine Inert Solvent
(TBAI) (Brz) (e.g., Dichloromethane)

Reaction

Tetrabutylammonium Dibromoiodide
(TBADI)

Click to download full resolution via product page

Caption: Proposed reaction scheme for the synthesis of TBADI.

Potential Applications

While specific, well-documented applications of Tetrabutylammonium dibromoiodide are
scarce, its structure as a polyhalide suggests its potential utility as a reagent in organic
synthesis. Quaternary ammonium polyhalides are known to act as mild and selective
halogenating agents. Therefore, TBADI could potentially be used for the bromination or
iodination of various organic substrates.

The general workflow for a potential application of TBADI as a halogenating agent is depicted
below.
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General Workflow for TBADI in Halogenation

Tetrabutylammonium Dibromoiodide

Organic Substrate (TBADI)

Appropriate Solvent

Halogenation Reaction

Halogenated Product

Reaction Work-up
& Purification

Product Characterization
(NMR, MS, etc.)

Click to download full resolution via product page

Caption: Potential workflow for utilizing TBADI as a halogenating agent.

Conclusion

Tetrabutylammonium dibromoiodide is a chemical compound with potential for application in
synthetic chemistry. While detailed experimental data is currently limited in publicly accessible
literature, this guide provides a foundation based on the known properties of similar
compounds. Further research is warranted to fully elucidate its synthetic protocols, reactivity,
and potential applications. The information presented here serves as a starting point for
researchers and professionals interested in exploring the utility of this and other quaternary
ammonium polyhalides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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